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Compound of Interest

Compound Name: Ischemin sodium

Cat. No.: B1150106

Application Notes and Protocols for Ischemin
Sodium

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ischemin sodium salt is a cell-permeable inhibitor of the CREB-binding protein (CBP)
bromodomain. Its mechanism of action involves the inhibition of the interaction between p53
and CBP, leading to a decrease in p53 transcriptional activity. This compound has
demonstrated protective effects against doxorubicin-induced apoptosis in cardiomyocytes in
vitro, making it a valuable tool for research in epigenetics, cancer biology, and cardiovascular
disease. These application notes provide detailed protocols for the dissolution and preparation
of Ischemin sodium for experimental use.

Physicochemical and Solubility Data

A summary of the key physicochemical properties and solubility of Ischemin sodium is
provided in the table below.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1150106?utm_src=pdf-interest
https://www.benchchem.com/product/b1150106?utm_src=pdf-body
https://www.benchchem.com/product/b1150106?utm_src=pdf-body
https://www.benchchem.com/product/b1150106?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Property Value

sodium (E)-5-((2-amino-4-hydroxy-5-
Chemical Name methylphenyl)diazenyl)-2,4-

dimethylbenzenesulfonate

Molecular Formula C1sH16N304SNa

Molecular Weight 357.36 g/mol

Purity >99% (HPLC)

Solubility in Water Soluble to 100 mM (~35.74 mg/mL)
Solubility in DMSO Soluble to 100 mM (~35.74 mg/mL)

Storage and Stability

Proper storage is crucial to maintain the integrity of Ischemin sodium.

Storage .
Form Shelf Life Notes
Temperature
Store in a dry, dark
Powder -20°C 3 years
place.
Aliguot to avoid
Stock Solution -80°C 6 months repeated freeze-thaw
cycles.
For shorter-term
) storage, aliquot to
Stock Solution -20°C 1 month

avoid repeated freeze-

thaw cycles.

Experimental Protocols
Protocol 1: Preparation of a 100 mM Stock Solution in
DMSO

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1150106?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

This protocol describes the preparation of a high-concentration stock solution of Ischemin
sodium in dimethyl sulfoxide (DMSO).

Materials:

Ischemin sodium salt powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Calibrated pipettes

Procedure:

o Equilibrate: Allow the vial of Ischemin sodium powder to reach room temperature before
opening to prevent condensation.

o Weighing (Optional, if not pre-aliquoted): If working from a bulk container, weigh the desired
amount of Ischemin sodium in a sterile microcentrifuge tube. For example, to prepare 1 mL
of a 100 mM solution, you would need 35.74 mg.

e Solvent Addition: Add the calculated volume of DMSO to the vial containing the Ischemin
sodium powder. To prepare a 100 mM stock solution from 10 mg of powder:

o Volume of DMSO = (Mass of Ischemin) / (Molecular Weight * Desired Concentration)

o Volume of DMSO = (0.010 g) / (357.36 g/mol * 0.1 mol/L) = 0.0002798 L = 279.8 pL

» Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely
dissolved. Gentle warming to 37°C and sonication in an ultrasonic bath can be used to aid
dissolution if necessary.

 Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile cryovials.
This minimizes the number of freeze-thaw cycles.
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o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for
short-term storage (up to 1 month).

Protocol 2: Preparation of a 100 mM Stock Solution in
Water

This protocol is suitable for experiments where DMSO may be undesirable.
Materials:

e Ischemin sodium salt powder

Nuclease-free, sterile water

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Calibrated pipettes
Procedure:
o Equilibrate: Bring the vial of Ischemin sodium powder to room temperature before opening.

e Solvent Addition: Add the calculated volume of sterile water to the vial. To prepare a 100 mM
stock solution from 10 mg of powder, add 279.8 L of water.

o Dissolution: Securely cap the vial and vortex until the solid is fully dissolved.
 Aliquoting: Distribute the aqueous stock solution into sterile, single-use aliquots.

» Storage: Store the aliquots at -80°C. It is recommended to use aqueous solutions promptly
after preparation.

Protocol 3: Preparation of Working Solutions for in vitro
Experiments
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This protocol outlines the dilution of the stock solution to a final working concentration in cell
culture media.

Materials:

¢ Ischemin sodium stock solution (e.g., 200 mM in DMSO)
o Appropriate sterile cell culture medium

 Sterile microcentrifuge tubes and pipette tips

Procedure:

e Thaw Stock Solution: Thaw a single aliquot of the Ischemin sodium stock solution at room
temperature.

o Calculate Dilution: Determine the volume of stock solution required to achieve the desired
final concentration in your experimental volume. The formula C1V1 = C2V2 can be used:

o

C1 = Concentration of stock solution (e.g., 100 mM)

[¢]

V1 = Volume of stock solution to add (unknown)

[e]

C2 = Desired final concentration (e.g., 10 uM)

[e]

V2 = Final volume of cell culture medium (e.g., 2 mL)

o

V1=(C2*V2)/C1l=(10 uM * 2 mL) / 100,000 uM = 0.0002 mL = 0.2 L

» Serial Dilution (Recommended): To accurately pipette small volumes, it is advisable to
perform a serial dilution. For example, first, dilute the 100 mM stock 1:100 in sterile medium
to create an intermediate 1 mM solution. Then, use this intermediate solution for the final
dilution into your culture vessel.

 Final Dilution: Add the calculated volume of the stock or intermediate solution to the cell
culture medium. Mix gently by swirling or pipetting up and down.
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e Vehicle Control: Prepare a vehicle control by adding the same volume of the solvent (e.g.,
DMSO) used for the stock solution to an equivalent volume of cell culture medium. The final
concentration of the solvent should be consistent across all experimental conditions and
should not exceed a level that is toxic to the cells (typically <0.1% for DMSO).

Visualized Workflows and Mechanisms

Mechanism of Action: Ischemin Inhibition of CBP-p53
Interaction

The following diagram illustrates the inhibitory effect of Ischemin on the interaction between
CBP and the tumor suppressor protein p53. In normal cellular processes, CBP acts as a
coactivator for p53, promoting the transcription of genes involved in cell cycle arrest and
apoptosis. Ischemin, by binding to the bromodomain of CBP, prevents this interaction, thereby
downregulating p53-mediated transcriptional activity.

nhibits

p53 Signaling Pathway

o-activates

activates

Target Gene>

Click to download full resolution via product page
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Ischemin inhibits the CBP-p53 interaction.

Experimental Workflow: From Powder to Working
Solution

This workflow diagram outlines the key steps for preparing Ischemin sodium solutions for

experimental use.
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Workflow for Ischemin sodium solution preparation.
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 To cite this document: BenchChem. [Protocol for dissolving Ischemin sodium for
experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1150106#protocol-for-dissolving-ischemin-sodium-
for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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